Cas no 31914-90-6 (2,4-dichloro-5-{(furan-2-yl)methylsulfamoyl}benzoic acid)

• Product Name: 2,4-dichloro-5-{(furan-2-yl)methylsulfamoyl}benzoic acid
• CAS No: 31914-90-6
• MF: C₁₂H₉Cl₂NO₅S
• MW: 350.174560308456
• CID: 3071016
• PubChem ID: 2880064
• Update Time: 2025-04-21

2,4-dichloro-5-{(furan-2-yl)methylsulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-[(furan-2-ylmethyl)-sulfamoyl]-benzoic acid
• 2,4-dichloro-5-{(furan-2-yl)methylsulfamoyl}benzoic acid
• G34311
• 2,4-dichloro-5-{[(furan-2-yl)methyl]sulfamoyl}benzoic acid
• 2,4-dichloro-5-(2-furanylmethylsulfamoyl)benzoic acid
• Oprea1_658191
• CBKinase1_013841
• CHEMBL1369517
• 2,4-dichloro-5-(furan-2-ylmethylsulfamoyl)benzoic acid
• HMS2170M19
• AKOS001052991
• CBKinase1_001441
• CS-0218368
• SMR000104362
• Z53033897
• 2,4-dichloro-5-[(furan-2-ylmethyl)sulfamoyl]benzoic acid
• Q27193728
• 31914-90-6
• SR-01000479561
• SR-01000479561-1
• HMS3315L10
• CHEBI:113258
• Oprea1_327456
• EN300-00681
• STL300909
• 2,4-dichloro-5-[(furan-2-ylmethyl)sulfamoyl]benzoicacid
• MLS000108404

• Inchi： 1S/C12H9Cl2NO5S/c13-9-5-10(14)11(4-8(9)12(16)17)21(18,19)15-6-7-2-1-3-20-7/h1-5,15H,6H2,(H,16,17)
• InChI Key： LTLCPKPWNLFQRV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(NCC1=CC=CO1)(=O)=O)Cl

Computed Properties

• Exact Mass: 348.9578489Da
• Monoisotopic Mass: 348.9578489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų